Cas no 75692-15-8 (Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]-)
75692-15-8 structure
Product Name:Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]-
CAS No:75692-15-8
MF:C16H14N2O2
MW:266.294563770294
CID:539127
PubChem ID:57103993
Update Time:2025-04-19
Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]-
- 4-[4-(4-nitrophenyl)buta-1,3-dienyl]aniline
- 75692-15-8
- DTXSID90720306
- SCHEMBL8637377
- 4-[4-(4-Nitrophenyl)buta-1,3-dien-1-yl]aniline
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- Inchi: 1S/C16H14N2O2/c17-15-9-5-13(6-10-15)3-1-2-4-14-7-11-16(12-8-14)18(19)20/h1-12H,17H2
- InChI Key: QHYZJZZQVWOXDI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C=CC=CC2C=CC(=CC=2)N)=CC=1)=O
Computed Properties
- Exact Mass: 266.105527694g/mol
- Monoisotopic Mass: 266.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4
- Topological Polar Surface Area: 71.8Ų
Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
75692-15-8 (Benzenamine, 4-[4-(4-nitrophenyl)-1,3-butadienyl]-) Related Products
- 2501-02-2(4,4'-Dinitrostilbene)
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- 4003-94-5(4-Nitrostilbene)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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